3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone

• IUPAC Name: (3Z)-3-[(3-methoxy-4-methylphenyl)methylidene]-5-phenylfuran-2-one
• InChI: InChI=1S/C19H16O3/c1-13-8-9-14(11-17(13)21-2)10-16-12-18(22-19(16)20)15-6-4-3-5-7-15/h3-12H,1-2H3/b16-10-
• InChI Key: ZBVUKIHEROKRTR-YBEGLDIGSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C=C2C=C(OC2=O)C3=CC=CC=C3)OC
• Isomeric SMILES: CC1=C(C=C(C=C1)/C=C\2/C=C(OC2=O)C3=CC=CC=C3)OC
• Molecular Formula: C19H16O3
• Molecular Weight: 292.3 g/mol

Description

3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone, also known as BMF, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. BMF belongs to the family of chalcones, which are known for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone is not fully understood, but it is believed to exert its pharmacological effects through the modulation of various signaling pathways. 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a critical role in the antioxidant response.
Biochemical and Physiological Effects:
3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. In addition, 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone has been found to modulate the expression of genes involved in angiogenesis, which may have implications for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities and purified through recrystallization. 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone has also been extensively studied for its potential therapeutic properties, which makes it a promising candidate for further research. However, there are also limitations to using 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone in lab experiments. Its mechanism of action is not fully understood, and its pharmacokinetics and toxicity have not been extensively studied.

Future Directions

There are several future directions for 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone research. One area of interest is the development of 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone-based drugs for the treatment of cancer and other diseases. 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone has been shown to exhibit anticancer activity in preclinical studies, and further research is needed to determine its efficacy and safety in clinical trials. Another area of interest is the investigation of 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone's potential as a neuroprotective agent. 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone has been found to exhibit antioxidant and anti-inflammatory activities, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, further research is needed to elucidate the mechanism of action of 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone and its pharmacokinetics and toxicity in order to fully understand its potential therapeutic properties.

Synthesis Methods

3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone can be synthesized through the Claisen-Schmidt condensation reaction of 3-methoxy-4-methylbenzaldehyde and acetophenone in the presence of a base catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the resulting product is then purified through recrystallization.

Scientific Research Applications

3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, antioxidant, anticancer, and antimicrobial activities. 3-(3-methoxy-4-methylbenzylidene)-5-phenyl-2(3H)-furanone has also been investigated for its ability to modulate various signaling pathways involved in cellular processes such as apoptosis, cell cycle progression, and angiogenesis.